Cas no 18047-91-1 (Butanoic acid, 4-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]-)

• Product Name: Butanoic acid, 4-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]-
• CAS No: 18047-91-1
• MF: C₁₁H₂₈O₄Si₃
• MW: 308.594126701355
• CID: 1371188
• PubChem ID: 71353335
• Update Time: 2025-04-20

Butanoic acid, 4-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]-
• 4-[methyl-bis(trimethylsilyloxy)silyl]butanoic acid
• 18047-91-1
• 4-(1,1,1,3,5,5,5-Heptamethyltrisiloxan-3-yl)butanoic acid
• DTXSID50778085

• Inchi： 1S/C11H28O4Si3/c1-16(2,3)14-18(7,15-17(4,5)6)10-8-9-11(12)13/h8-10H2,1-7H3,(H,12,13)
• InChI Key： SHCFQGFLOVDBNG-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCC(=O)O)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 308.12954
• Monoisotopic Mass: 308.12953897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 3.62620